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Compound of Interest

Compound Name:
1-Pentyn-3-ol, 3,4,4-trimethyl-,

(S)-

CAS No.: 38484-41-2

Cat. No.: B14674005

Get Quote

This guide provides a comprehensive overview of the core properties, applications, and safety

data for a class of versatile organosilane compounds: isocyanate-functionalized silane coupling

agents. Due to the potential ambiguity of CAS number 38484-41-2, this document will focus on

closely related and well-documented compounds that are critical to researchers, scientists, and

drug development professionals in the fields of materials science and bioconjugation.

Specifically, we will delve into the technical details of Tris(3-trimethoxysilylpropyl)isocyanurate,

3-(Triethoxysilyl)propyl isocyanate, and 3-Isocyanatopropyltrimethoxysilane.

Introduction to Isocyanate-Functionalized Silanes
Isocyanate-functionalized silanes are bifunctional molecules that serve as molecular bridges

between inorganic and organic materials. Their unique structure, featuring a reactive

isocyanate group and hydrolyzable alkoxy groups on a silicon atom, allows them to form

covalent bonds with a wide range of substrates. The silane end of the molecule can react with

inorganic surfaces such as glass, metals, and silica, while the isocyanate group readily reacts

with nucleophiles like amines and hydroxyls present in organic polymers. This dual reactivity
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makes them indispensable as adhesion promoters, crosslinking agents, and surface modifiers

in a multitude of advanced material applications.[1]

Physicochemical Properties
The physicochemical properties of these silanes are fundamental to their application and

handling. The following table summarizes the key properties of three representative

isocyanate-functionalized silanes.

Property
Tris(3-
trimethoxysilylprop
yl)isocyanurate

3-
(Triethoxysilyl)prop
yl isocyanate

3-
Isocyanatopropyltri
methoxysilane

CAS Number 26115-70-8 24801-88-5 15396-00-6

Molecular Formula C21H45N3O12Si3 C10H21NO4Si C7H15NO4Si

Molecular Weight 615.86 g/mol 247.36 g/mol 205.28 g/mol

Appearance
Colorless to light

yellow clear liquid

Colorless to light

yellow liquid
Colorless clear liquid

Boiling Point N/A 283 °C (lit.) N/A

Density 1.170 g/mL
0.999 g/mL at 25 °C

(lit.)
N/A

Refractive Index 1.4610 @ 20°C n20/D 1.42 (lit.) N/A

Flash Point 102 °C 106.5 °C - closed cup N/A

Mechanism of Action and Applications
The utility of isocyanate-functionalized silanes stems from their ability to form stable covalent

bonds at the interface of dissimilar materials. The reaction mechanism involves two key steps:

Hydrolysis and Condensation of Silane Groups: In the presence of moisture, the alkoxy

groups (e.g., methoxy or ethoxy) on the silicon atom hydrolyze to form reactive silanol

groups (Si-OH). These silanols can then condense with hydroxyl groups on an inorganic
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substrate (like glass or metal oxides) to form stable siloxane bonds (Si-O-Substrate). They

can also self-condense to form a durable polysiloxane network on the surface.

Reaction of the Isocyanate Group: The isocyanate group (-N=C=O) is highly reactive

towards active hydrogen-containing functional groups such as amines (-NH2), hydroxyls (-

OH), and thiols (-SH) present in organic polymers like polyurethanes, epoxies, and

polyamides. This reaction forms stable urethane, urea, or thiocarbamate linkages, effectively

coupling the organic and inorganic phases.

This dual functionality makes these silanes critical components in a variety of applications:

Adhesives and Sealants: They significantly enhance the adhesion of sealants and adhesives

to glass, metal, and other inorganic substrates, improving bond strength and durability,

especially under wet conditions.[2]

Coatings and Paints: As crosslinking agents, they improve the abrasion, scratch, and

corrosion resistance of high-performance coatings.[1]

Composites and Fillers: They are used to treat the surface of fillers like silica and glass fibers

to improve their compatibility and dispersion within a polymer matrix, leading to enhanced

mechanical properties of the composite material.[1]

Biomaterial Surface Modification: The isocyanate group can be used to immobilize

biomolecules, such as proteins and enzymes, onto silica-based supports for applications in

diagnostics and biocatalysis.

Caption: Workflow for surface modification using isocyanate-functionalized silanes.

Synthesis and Purification
While detailed, proprietary synthesis protocols are often not publicly available, the general

synthetic route to isocyanate-functionalized silanes involves the reaction of an amino-functional

silane with a phosgene derivative. For example, 3-isocyanatopropyltrimethoxysilane can be

synthesized from 3-aminopropyltrimethoxysilane.

General Synthetic Scheme:
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Amino-functional Silane
(e.g., 3-Aminopropyltrimethoxysilane)

Isocyanate-Functionalized Silane

Phosgene or
Phosgene Equivalent

Click to download full resolution via product page

Caption: General synthetic pathway for isocyanate-functionalized silanes.

Purification is typically achieved through distillation under reduced pressure to remove starting

materials and byproducts. The final product is usually a clear liquid with a purity of 95% or

higher.

Analytical Characterization
The identity and purity of isocyanate-functionalized silanes are confirmed using a combination

of analytical techniques:

Fourier-Transform Infrared Spectroscopy (FTIR): A strong, characteristic absorption band

around 2270 cm⁻¹ confirms the presence of the isocyanate group (-N=C=O).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

overall structure of the molecule, while ²⁹Si NMR can provide information about the silicon

environment.

Gas Chromatography (GC): GC is a standard method for determining the purity of the silane.

Typical Analytical Workflow:

Identity Confirmation: Run FTIR and NMR to verify the presence of key functional groups

and the overall molecular structure.

Purity Assessment: Use GC with a suitable detector (e.g., FID) to quantify the main

component and any impurities.
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Water Content: Karl Fischer titration is often used to determine the water content, as

moisture can lead to hydrolysis and reduced reactivity of the silane.

Safety and Handling
Isocyanate-functionalized silanes are hazardous materials and must be handled with

appropriate safety precautions.

GHS Hazard Classification (Example for 3-(Triethoxysilyl)propyl isocyanate):[3]

Pictograms:

GHS05 (Corrosion)

GHS06 (Skull and Crossbones)

GHS08 (Health Hazard)

Signal Word: Danger

Hazard Statements:

H302 + H312: Harmful if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.

H330: Fatal if inhaled.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Handling and Storage:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g.,

neoprene or nitrile rubber), safety goggles, a face shield, and a lab coat.[4] Work in a well-

ventilated area or under a chemical fume hood.[5] For operations with a risk of inhalation, a

respirator with an appropriate cartridge is necessary.[6]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat, sparks, and open flames.[4][5] These compounds are sensitive to moisture and

should be stored under an inert atmosphere (e.g., nitrogen).[7]

Incompatibilities: Avoid contact with water, alcohols, acids, bases, and strong oxidizing

agents.[4]

First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.[8][9]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water.[9][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[8][9]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[8][9]

Spill and Disposal:

In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[5]

Dispose of waste in accordance with local, state, and federal regulations.

Caption: A cyclical workflow for risk assessment when handling hazardous silanes.

Conclusion
Isocyanate-functionalized silanes are a powerful class of molecules that enable the creation of

advanced materials with enhanced properties. Their ability to bridge the gap between organic

and inorganic materials has led to their widespread use in high-performance adhesives,

coatings, and composites. A thorough understanding of their properties, reaction mechanisms,

and, most importantly, their safe handling is crucial for any researcher or professional working

with these versatile compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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